N-(4-fluorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• InChI: InChI=1S/C17H12F4N2O2S/c18-10-2-4-11(5-3-10)22-15(24)8-14-16(25)23-12-7-9(17(19,20)21)1-6-13(12)26-14/h1-7,14H,8H2,(H,22,24)(H,23,25)
• InChI Key: AEGAQTVYWALGOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F)F
• Molecular Formula: C17H12F4N2O2S
• Molecular Weight: 384.3 g/mol

Description

The compound contains several functional groups including an amide group (-CONH2), a benzothiazine group, and a trifluoromethyl group (-CF3). The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It likely has a complex, multi-ring structure due to the presence of the benzothiazine group. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The compound likely undergoes reactions typical of amides, benzothiazines, and trifluoromethyl groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions, and the trifluoromethyl group might participate in radical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the amide group might form hydrogen bonds, affecting the compound’s solubility and boiling point.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Researchers explore its potential as a lead compound for developing antidiabetic drugs.

Organic Synthesis and Selectfluor-Mediated Reactions

• Difluorination of 4-Arylamino Coumarins : N-(4-fluorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide can be synthesized from 4-arylamino coumarins using Selectfluor as a mild oxidant and a fluorine source. .

Radical Trifluoromethylation

• The trifluoromethyl group is increasingly important in pharmaceuticals, agrochemicals, and materials. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific activity. For example, if it’s an active pharmaceutical ingredient, it might interact with specific proteins or enzymes in the body.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. If it shows promising biological activity, it might be further studied as a potential drug.